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Compound of Interest

Compound Name: Fmoc-N-methyl-beta-alanine

Cat. No.: B184346 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Fmoc-N-methyl-beta-alanine is a specialized amino acid derivative crucial in the field of

peptide synthesis and drug discovery. The incorporation of an N-methyl group into the peptide

backbone introduces conformational constraints, which can significantly enhance the metabolic

stability, bioavailability, and proteolytic resistance of peptide-based therapeutics. The 9-

fluorenylmethyloxycarbonyl (Fmoc) protecting group is instrumental for its application in solid-

phase peptide synthesis (SPPS), allowing for selective deprotection under mild basic

conditions. This guide provides a comprehensive overview of its chemical properties, synthesis,

and application in peptide synthesis.

Physicochemical Properties and Specifications
The fundamental properties of Fmoc-N-methyl-beta-alanine are summarized in the table

below, providing a quick reference for researchers.
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Property Value Citations

Molecular Weight 325.36 g/mol [1][2][3][4]

Molecular Formula C19H19NO4 [1][2][3][5]

CAS Number 172965-84-3 [1][2][4][5]

Appearance
Off-white to white or light

yellow solid
[1][5]

Purity ≥ 97% (HPLC) [1]

Melting Point 110-120 °C [5]

Boiling Point 525.4 ± 29.0 °C (Predicted) [5][6]

Density 1.264 ± 0.06 g/cm3 (Predicted) [5]

Storage Conditions 2-8 °C, dry environment [1][4][5]

Experimental Protocols
Protocol 1: Synthesis of Fmoc-β-alanine (Precursor)
This protocol outlines the synthesis of the precursor, Fmoc-β-alanine, which can then be N-

methylated.

Materials:

β-alanine

10% aqueous Sodium Carbonate (Na2CO3) solution

9-fluorenylmethyloxycarbonyl chloride (Fmoc-Cl)

Dioxane

2N Hydrochloric Acid (HCl)

Ethyl acetate
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Hexane

Ether

Procedure:

Dissolve β-alanine in a 10% aqueous Na2CO3 solution in a flask with stirring.[7]

Cool the flask in an ice bath.[7]

Slowly add a solution of Fmoc-Cl in dioxane dropwise to the cooled β-alanine solution.[7]

Continuously stir the reaction mixture for 4 hours at room temperature.[7]

After the reaction is complete, add water to dilute the mixture and separate the aqueous

layer.[7]

Wash the aqueous layer three times with ether.[7]

Acidify the aqueous phase to a pH of 2 using 2N HCl.[7]

Extract the product with ethyl acetate three times.[7]

Combine the organic layers and concentrate to yield the crude product.[7]

Recrystallize the crude product from a mixture of ethyl acetate and hexane to obtain pure,

solid Fmoc-β-Ala.[7]

Protocol 2: Solid-Phase Synthesis of Fmoc-N-methyl-β-
alanine
This protocol describes a solid-phase method for the N-methylation of Fmoc-β-alanine using a

2-chlorotrityl chloride (2-CTC) resin.[8]

Materials:

2-chlorotrityl chloride (2-CTC) resin
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Fmoc-β-alanine

Anhydrous Dichloromethane (DCM)

N,N-Diisopropylethylamine (DIEA)

N-Methylpyrrolidone (NMP)

Dimethyl sulfate or Methyl iodide

Trifluoroacetic acid (TFA)

MilliQ water

Procedure:

1. Fmoc-β-alanine C-Carboxylic Acid Protection:

Dissolve 3 equivalents of Fmoc-β-alanine in the minimum required volume of anhydrous
DCM.[8]
Add this solution to the 2-CTC resin in a reactor.[8]
Immediately add 9 equivalents of DIEA to the mixture and stir for 2 hours.[8]

2. N-Methylation:

Prepare "Solution B" and "Solution C" as per the Biron−Kessler method.[8]
Add 10 mL/g of resin of Solution B and shake for 3 minutes.[8]
Add 10 mL/g of resin of Solution C (containing either dimethyl sulfate or methyl iodide) and
shake for an additional 2 minutes.[8]
Drain the solution and wash the resin twice with NMP.[8]
Repeat this N-methylation step twice more.[8]

3. Cleavage from Resin:

Wash the resin twice with DMF and twice with DCM.[8]
Prepare a cleavage solution of 1% TFA in DCM.[8]
Add the cleavage solution to the resin (10 mL/g of resin) and shake for 1 minute.[8]
Drain the solution into MilliQ water.[8]
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Repeat the cleavage and draining steps four times to ensure complete cleavage of the
Fmoc-N-methyl-β-alanine from the resin.[8]

Protocol 3: Incorporation of Fmoc-N-methyl-β-alanine
into a Peptide via SPPS
This protocol provides a general workflow for the incorporation of Fmoc-N-methyl-β-alanine into

a growing peptide chain on a solid support.

Materials:

Peptide synthesis resin with a free amino group

20% (v/v) piperidine in DMF

DMF

Fmoc-N-methyl-β-alanine

Coupling agents (e.g., HATU, HCTU)

Base (e.g., DIEA, N-methylmorpholine)

Procedure:

1. Fmoc Deprotection:

Swell the resin in DMF.
Treat the resin with 20% piperidine in DMF for approximately 7 minutes to remove the Fmoc
protecting group from the N-terminal amino acid of the peptide chain.[9]
Wash the resin thoroughly with DMF to remove piperidine and the cleaved Fmoc adduct.[9]

2. Coupling:

Dissolve Fmoc-N-methyl-β-alanine and a coupling agent (e.g., HATU) in DMF containing a
base (e.g., DIEA).[9]
Add the activated amino acid solution to the deprotected resin.
Allow the coupling reaction to proceed for at least 4 hours.[9]
Wash the resin with DMF to remove any unreacted reagents.
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3. Iteration:

Repeat the deprotection and coupling steps with the subsequent amino acids in the desired
peptide sequence.

Visualizations
Synthesis and Application Workflows
The following diagrams illustrate the key processes involving Fmoc-N-methyl-beta-alanine.

Fmoc-β-alanine Couple to 2-CTC Resin
(DIEA, DCM)

N-Methylation
(Methyl iodide or Dimethyl sulfate)

Cleavage from Resin
(1% TFA in DCM) Fmoc-N-methyl-β-alanine

Click to download full resolution via product page

Caption: Solid-phase synthesis workflow for Fmoc-N-methyl-beta-alanine.
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Caption: Incorporation of Fmoc-N-methyl-beta-alanine into a peptide via SPPS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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